Cas no 679786-64-2 ([5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol)
679786-64-2 structure
Product Name:[5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol
CAS No:679786-64-2
MF:C10H14O3S
MW:214.281362056732
CID:2798571
PubChem ID:21578854
Update Time:2025-04-21
[5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol Chemical and Physical Properties
Names and Identifiers
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- DTXSID80616047
- 679786-64-2
- [5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol
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- Inchi: 1S/C10H14O3S/c1-10(5-11)6-12-9(13-7-10)8-3-2-4-14-8/h2-4,9,11H,5-7H2,1H3
- InChI Key: YHKIVHYEIVBMQC-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1OCC(C)(CO)CO1
Computed Properties
- Exact Mass: 214.06636548Da
- Monoisotopic Mass: 214.06636548Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.9Ų
[5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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